Cas no 2172074-18-7 (methyl N-(2-amino-4-sulfamoylphenyl)carbamate)
methyl N-(2-amino-4-sulfamoylphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2172074-18-7
- EN300-1629503
- methyl N-(2-amino-4-sulfamoylphenyl)carbamate
-
- Inchi: 1S/C8H11N3O4S/c1-15-8(12)11-7-3-2-5(4-6(7)9)16(10,13)14/h2-4H,9H2,1H3,(H,11,12)(H2,10,13,14)
- InChI Key: XDGCMZZYAOXHAV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N)NC(=O)OC)(N)(=O)=O
Computed Properties
- Exact Mass: 245.04702701g/mol
- Monoisotopic Mass: 245.04702701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 133Ų
methyl N-(2-amino-4-sulfamoylphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1629503-0.05g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 0.05g |
$1152.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-0.1g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 0.1g |
$1207.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-0.25g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 0.25g |
$1262.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-0.5g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 0.5g |
$1316.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-1.0g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 1g |
$1371.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-2.5g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 2.5g |
$2688.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-5.0g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 5g |
$3977.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-10.0g |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 10g |
$5897.0 | 2023-06-05 | ||
| Enamine | EN300-1629503-50mg |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 50mg |
$1152.0 | 2023-09-22 | ||
| Enamine | EN300-1629503-100mg |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate |
2172074-18-7 | 100mg |
$1207.0 | 2023-09-22 |
methyl N-(2-amino-4-sulfamoylphenyl)carbamate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on methyl N-(2-amino-4-sulfamoylphenyl)carbamate
Introduction to Methyl N-(2-amino-4-sulfamoylphenyl)carbamate (CAS No. 2172074-18-7)
Methyl N-(2-amino-4-sulfamoylphenyl)carbamate, a compound with the chemical formula C8H10N2O3S, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound is characterized by its unique structural features, which include a carbamate group and a sulfamoyl moiety attached to a phenyl ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents.
The CAS number 2172074-18-7 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature and databases. The molecular structure of Methyl N-(2-amino-4-sulfamoylphenyl)carbamate consists of a benzene ring substituted with an amino group at the 2-position and a sulfamoyl group at the 4-position, further connected to a carbamate moiety. This arrangement imparts specific chemical properties that make it valuable in drug design and development.
In recent years, there has been growing interest in the synthesis and application of sulfamoyl-containing compounds due to their broad spectrum of biological activities. Sulfamoyl groups are known for their ability to enhance binding affinity and metabolic stability, making them crucial in the design of novel therapeutic agents. The compound Methyl N-(2-amino-4-sulfamoylphenyl)carbamate has been explored in various research studies for its potential role in modulating biological pathways.
One of the most notable applications of Methyl N-(2-amino-4-sulfamoylphenyl)carbamate is in the development of enzyme inhibitors. Enzyme inhibition is a key strategy in drug discovery, as many diseases are associated with aberrant enzymatic activity. The sulfamoyl group in this compound can interact with specific residues in enzyme active sites, thereby inhibiting their function. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are implicated in cancer and inflammatory diseases.
The carbamate group in Methyl N-(2-amino-4-sulfamoylphenyl)carbamate also contributes to its pharmacological potential. Carbamate derivatives are known for their ability to act as transition-state analogs, mimicking the reactive intermediates in enzymatic reactions. This property can be exploited to design highly selective inhibitors. Recent research has demonstrated that compounds containing carbamate groups can be effective against a wide range of targets, including bacterial enzymes and viral proteases.
Another area where Methyl N-(2-amino-4-sulfamoylphenyl)carbamate has shown promise is in the field of antimicrobial agents. The combination of an amino group and a sulfamoyl group on the phenyl ring can enhance the compound's ability to interact with bacterial cell walls and membranes, leading to increased efficacy against resistant strains. Current studies are focusing on optimizing the structure of this compound to improve its antimicrobial properties while minimizing potential side effects.
The synthesis of Methyl N-(2-amino-4-sulfamoylphenyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the carbamate group. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further investigation.
In conclusion, Methyl N-(2-amino-4-sulfamoylphenyl)carbamate (CAS No. 2172074-18-7) is a structurally interesting and biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable tool for drug discovery and development. Ongoing research continues to explore its therapeutic applications, particularly in enzyme inhibition and antimicrobial therapy. As our understanding of biological mechanisms improves, compounds like Methyl N-(2-amino-4-sulfamoylphenyl)carbamate are likely to play an increasingly important role in the treatment of various diseases.
2172074-18-7 (methyl N-(2-amino-4-sulfamoylphenyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)